Cas no 1314406-38-6 (Methyl 2-[5-[2-(2,4-Dichlorophenoxy)phenyl]-2H-tetrazol-2-yl]acetate)

Methyl 2-[5-[2-(2,4-Dichlorophenoxy)phenyl]-2H-tetrazol-2-yl]acetate structure
1314406-38-6 structure
Product Name:Methyl 2-[5-[2-(2,4-Dichlorophenoxy)phenyl]-2H-tetrazol-2-yl]acetate
CAS No:1314406-38-6
MF:C16H12Cl2N4O3
MW:379.197481155396
CID:1056644
PubChem ID:77134453
Update Time:2025-04-20

Methyl 2-[5-[2-(2,4-Dichlorophenoxy)phenyl]-2H-tetrazol-2-yl]acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-[5-[2-(2,4-Dichlorophenoxy)phenyl]-2H-tetrazol-2-yl]acetate
    • 5-[2-(2,4-dichlorophenoxy)phenyl]-2H-Tetrazole-2-acetic acid methyl ester
    • Methyl {5-[2-(2,4-dichlorophenoxy)phenyl]-2H-tetrazol-2-yl}acetat e
    • methyl 2-[5-[2-(2,4-dichlorophenoxy)phenyl]tetrazol-2-yl]acetate
    • Methyl2-[5-[2-(2,4-Dichlorophenoxy)phenyl]-2H-tetrazol-2-yl]acetate
    • AC7616
    • AKOS027256769
    • 1314406-38-6
    • MFCD19442772
    • SY014790
    • DB-023575
    • MDL: MFCD19442772
    • Inchi: 1S/C16H12Cl2N4O3/c1-24-15(23)9-22-20-16(19-21-22)11-4-2-3-5-13(11)25-14-7-6-10(17)8-12(14)18/h2-8H,9H2,1H3
    • InChI Key: CDDMKRGWBLAAQH-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OC1=CC=CC=C1C1N=NN(CC(=O)OC)N=1)Cl

Computed Properties

  • Exact Mass: 378.02900
  • Monoisotopic Mass: 378.0286456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 79.1Ų

Experimental Properties

  • PSA: 79.13000
  • LogP: 3.61220

Methyl 2-[5-[2-(2,4-Dichlorophenoxy)phenyl]-2H-tetrazol-2-yl]acetate Pricemore >>

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